Cas no 89521-02-8 (Cycloheptanone, 2-(phenylmethylene)-, (Z)-)

Cycloheptanone, 2-(phenylmethylene)-, (Z)- structure
89521-02-8 structure
Product Name:Cycloheptanone, 2-(phenylmethylene)-, (Z)-
CAS No:89521-02-8
MF:C14H16O
MW:200.276244163513
CID:597804
Update Time:2024-01-31

Cycloheptanone, 2-(phenylmethylene)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanone, 2-(phenylmethylene)-, (Z)-
    • Cycloheptanone, 2-(phenylmethylene)-, (2Z)-
    • Inchi: 1S/C14H16O/c15-14-10-6-2-5-9-13(14)11-12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2/b13-11-
    • InChI Key: BQCRDGOBIZRDJH-QBFSEMIESA-N
    • SMILES: C1(=O)CCCCC/C/1=C/C1=CC=CC=C1

Computed Properties

  • Exact Mass: 200.12
  • Monoisotopic Mass: 200.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1

Experimental Properties

  • Density: 1.062±0.06 g/cm3(Predicted)
  • Boiling Point: 346.1±22.0 °C(Predicted)
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